Cas no 2306253-18-7 ((2S)-2-methyltetrahydropyran-2-carboxylic acid)

• Product Name: (2S)-2-methyltetrahydropyran-2-carboxylic acid
• CAS No: 2306253-18-7
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• MDL: MFCD31728760
• CID: 4730069
• PubChem ID: 28064218
• Update Time: 2025-06-15

(2S)-2-methyltetrahydropyran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-Methyltetrahydro-2H-pyran-2-carboxylic acid
• (2S)-2-methyltetrahydropyran-2-carboxylic acid
• MFCD31728760
• 2306253-18-7
• (2S)-2-METHYLOXANE-2-CARBOXYLIC ACID
• AS-79884
• (S)-2-Methyltetrahydro-2H-pyran-2-carboxylicacid
• D79579

• MDL： MFCD31728760
• Inchi： 1S/C7H12O3/c1-7(6(8)9)4-2-3-5-10-7/h2-5H2,1H3,(H,8,9)/t7-/m0/s1
• InChI Key： KUHXTIPLGHIAGK-ZETCQYMHSA-N
• SMILES： O1CCCC[C@]1(C(=O)O)C

Computed Properties

• Exact Mass: 144.078644241 g/mol
• Monoisotopic Mass: 144.078644241 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.5
• Molecular Weight: 144.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans

Additional information on (2S)-2-methyltetrahydropyran-2-carboxylic acid

Introduction to (2S)-2-methyltetrahydropyran-2-carboxylic Acid (CAS No: 2306253-18-7)

(2S)-2-methyltetrahydropyran-2-carboxylic acid, identified by its CAS number 2306253-18-7, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its tetrahydropyran ring system and a carboxylic acid functional group, has garnered attention due to its potential applications in the synthesis of bioactive molecules and its role in medicinal chemistry.

The structure of (2S)-2-methyltetrahydropyran-2-carboxylic acid consists of a six-membered lactone ring with a methyl substituent at the 2-position and a carboxylic acid group at the 2-position as well. This configuration makes it a versatile building block for the construction of more complex molecules. The stereochemistry at the 2-position, specifically the (S) configuration, is crucial for its biological activity and has been the focus of numerous synthetic studies.

In recent years, there has been growing interest in the development of chiral building blocks for drug discovery. The enantiopure form of (2S)-2-methyltetrahydropyran-2-carboxylic acid is particularly valuable in this context. Researchers have leveraged its unique structural features to develop novel synthetic routes that are more efficient and scalable. These advancements have not only improved the accessibility of the compound but also opened up new avenues for its application in pharmaceuticals.

One of the most compelling aspects of (2S)-2-methyltetrahydropyran-2-carboxylic acid is its utility in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the biological activity of peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The tetrahydropyran ring system in this compound provides a stable scaffold that can be modified to create molecules with enhanced pharmacokinetic properties.

Recent studies have demonstrated the use of (2S)-2-methyltetrahydropyran-2-carboxylic acid as a key intermediate in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in various biological processes, and their inhibition is often a target in drug development. The carboxylic acid group in this compound allows for further functionalization, enabling the creation of highly specific inhibitors that can modulate enzyme activity with high selectivity.

The pharmaceutical industry has also explored the use of (2S)-2-methyltetrahydropyran-2-carboxylic acid in the development of central nervous system (CNS) drugs. The ability to fine-tune the stereochemistry and electronic properties of this molecule has led to the discovery of novel compounds with potential therapeutic effects on neurological disorders. These findings highlight the importance of chiral chemistry in drug design and underscore the value of compounds like (2S)-2-methyltetrahydropyran-2-carboxylic acid.

In addition to its applications in drug discovery, (2S)-2-methyltetrahydropyran-2-carboxylic acid has found utility in materials science. Its unique structural features make it a promising candidate for the development of new polymers and coatings. These materials could exhibit enhanced mechanical properties or biodegradability, making them suitable for a wide range of industrial applications.

The synthesis of enantiopure (2S)-2-methyltetrahydropyran-2-carboxylic acid has been refined through various catalytic methods, including asymmetric hydrogenation and enzymatic resolution. These techniques have enabled researchers to produce large quantities of the compound with high enantioselectivity, which is essential for pharmaceutical applications. The efficiency and scalability of these synthetic routes have made it possible to incorporate this building block into complex molecular architectures with ease.

The future prospects for (2S)-2-methyltetrahydropyran-2-carboxylic acid are promising, with ongoing research focusing on expanding its utility in drug discovery and materials science. As our understanding of molecular interactions continues to grow, compounds like this will play an increasingly important role in developing innovative solutions to complex challenges. The versatility and accessibility of (2S)-methyltetrahydropyran-22carb ox yl ic ac id (CAS No: 2306253187) ensure that it will remain a valuable asset in both academic and industrial research.